Cas no 2138509-04-1 (1-(1-ethyl-1H-imidazol-4-yl)butane-1,3-dione)

1-(1-Ethyl-1H-imidazol-4-yl)butane-1,3-dione is a versatile diketone derivative featuring an imidazole moiety, offering unique reactivity and coordination properties. Its structure combines the chelating ability of a β-diketone with the nitrogen-rich heterocyclic functionality of imidazole, making it valuable in coordination chemistry and catalysis. The compound exhibits strong binding affinity for metal ions, facilitating applications in ligand design and metal-organic frameworks (MOFs). Its ethyl-substituted imidazole group enhances solubility in organic solvents while maintaining stability under various reaction conditions. This dual functionality makes it a promising intermediate for synthesizing complex heterocyclic compounds, pharmaceuticals, and advanced materials. The product is characterized by high purity and consistent performance in synthetic applications.

1-(1-ethyl-1H-imidazol-4-yl)butane-1,3-dione structure

2138509-04-1 structure

Product Name:1-(1-ethyl-1H-imidazol-4-yl)butane-1,3-dione

CAS No:2138509-04-1

MF:C₉H₁₂N₂O₂

MW:180.203782081604

CID:6518370

PubChem ID:165750002

Update Time:2025-10-28

1-(1-ethyl-1H-imidazol-4-yl)butane-1,3-dione Chemical and Physical Properties

Names and Identifiers

- 1-(1-ethyl-1H-imidazol-4-yl)butane-1,3-dione
- EN300-1128051
- 2138509-04-1
- Inchi： 1S/C9H12N2O2/c1-3-11-5-8(10-6-11)9(13)4-7(2)12/h5-6H,3-4H2,1-2H3
- InChI Key： NBJJCLUNEYSONK-UHFFFAOYSA-N
- SMILES： O=C(CC(C)=O)C1=CN(C=N1)CC

Computed Properties

Exact Mass: 180.089877630g/mol
Monoisotopic Mass: 180.089877630g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 4
Complexity: 216
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.2
Topological Polar Surface Area: 52Å²

1-(1-ethyl-1H-imidazol-4-yl)butane-1,3-dione Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-1128051-0.05g	1-(1-ethyl-1H-imidazol-4-yl)butane-1,3-dione	2138509-04-1	95%	0.05g	$707.0	2023-10-26
Enamine	EN300-1128051-0.1g	1-(1-ethyl-1H-imidazol-4-yl)butane-1,3-dione	2138509-04-1	95%	0.1g	$741.0	2023-10-26
Enamine	EN300-1128051-0.25g	1-(1-ethyl-1H-imidazol-4-yl)butane-1,3-dione	2138509-04-1	95%	0.25g	$774.0	2023-10-26
Enamine	EN300-1128051-0.5g	1-(1-ethyl-1H-imidazol-4-yl)butane-1,3-dione	2138509-04-1	95%	0.5g	$809.0	2023-10-26
Enamine	EN300-1128051-1.0g	1-(1-ethyl-1H-imidazol-4-yl)butane-1,3-dione	2138509-04-1		1g	$1086.0	2023-06-09
Enamine	EN300-1128051-2.5g	1-(1-ethyl-1H-imidazol-4-yl)butane-1,3-dione	2138509-04-1	95%	2.5g	$1650.0	2023-10-26
Enamine	EN300-1128051-5.0g	1-(1-ethyl-1H-imidazol-4-yl)butane-1,3-dione	2138509-04-1		5g	$3147.0	2023-06-09
Enamine	EN300-1128051-10.0g	1-(1-ethyl-1H-imidazol-4-yl)butane-1,3-dione	2138509-04-1		10g	$4667.0	2023-06-09
Enamine	EN300-1128051-1g	1-(1-ethyl-1H-imidazol-4-yl)butane-1,3-dione	2138509-04-1	95%	1g	$842.0	2023-10-26
Enamine	EN300-1128051-5g	1-(1-ethyl-1H-imidazol-4-yl)butane-1,3-dione	2138509-04-1	95%	5g	$2443.0	2023-10-26

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Additional information on 1-(1-ethyl-1H-imidazol-4-yl)butane-1,3-dione

Comprehensive Overview of 1-(1-ethyl-1H-imidazol-4-yl)butane-1,3-dione (CAS No. 2138509-04-1)

1-(1-ethyl-1H-imidazol-4-yl)butane-1,3-dione, with the CAS registry number 2138509-04-1, is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This compound features a unique molecular structure combining an imidazole ring and a butane-1,3-dione moiety, making it a versatile intermediate for synthesizing more complex molecules. Researchers and industries are increasingly interested in its potential applications, particularly in drug discovery and heterocyclic chemistry.

The compound’s imidazole core is a well-known pharmacophore, often found in bioactive molecules targeting enzymes and receptors. Its 1,3-diketone functionality further enhances its reactivity, enabling it to participate in various condensation reactions and chelation processes. This dual functionality makes 1-(1-ethyl-1H-imidazol-4-yl)butane-1,3-dione a valuable building block for designing small-molecule inhibitors and metal-organic frameworks (MOFs), aligning with current trends in precision medicine and green chemistry.

In recent years, the demand for imidazole derivatives has surged due to their role in developing antiviral agents and anti-inflammatory drugs. For instance, the COVID-19 pandemic highlighted the need for novel heterocyclic scaffolds to combat emerging pathogens. 1-(1-ethyl-1H-imidazol-4-yl)butane-1,3-dione could contribute to this effort, as its structure allows for modifications that may enhance bioavailability and target specificity. Additionally, its potential in catalysis and photodynamic therapy is being explored, reflecting broader interests in sustainable technologies.

From a synthetic perspective, the compound’s CAS No. 2138509-04-1 serves as a critical identifier for researchers sourcing high-purity materials. Laboratories often prioritize structure-activity relationship (SAR) studies to optimize its derivatives for specific applications. Questions like "How does the ethyl group on the imidazole ring influence reactivity?" or "What are the optimal conditions for 1,3-diketone stabilization?" are frequently searched in academic and industrial forums, underscoring the compound’s relevance.

Beyond pharmaceuticals, 1-(1-ethyl-1H-imidazol-4-yl)butane-1,3-dione may find utility in agrochemicals and functional materials. Its ability to form stable complexes with metals could advance sensor technologies or organic electronics, areas gaining traction due to the rise of Internet of Things (IoT) devices. Environmental considerations also drive interest in its biodegradability and low toxicity profile, key factors in regulatory compliance.

In summary, 1-(1-ethyl-1H-imidazol-4-yl)butane-1,3-dione (CAS No. 2138509-04-1) represents a multifaceted compound with promising applications across diverse sectors. Its structural features align with contemporary research priorities, from drug development to advanced materials, while its synthetic adaptability ensures continued exploration. As scientific inquiries evolve, this compound is poised to remain a focal point in innovative chemistry.